Cas no 941888-08-0 (N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 941888-08-0
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 5441470
• PubChem ID: 16956694
• Update Time: 2025-06-13

N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• 941888-08-0
• N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide
• VU0513653-1
• SR-01000917954
• F3222-0349
• N-(3-methoxyphenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide
• AKOS001970605
• SR-01000917954-1
• N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H19N3O3S/c1-14-6-8-16(9-7-14)23-11-10-21-19(20(23)25)27-13-18(24)22-15-4-3-5-17(12-15)26-2/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key： RBZLUGKLBNXMHK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1C(N(C=CN=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 381.11471265g/mol
• Monoisotopic Mass: 381.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.3Ų

Additional information on N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 941888-08-0)

The compound N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 941888-08-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxyphenyl moiety, a methylphenyl-substituted dihydropyrazine ring, and a sulfanylacetamide linkage. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

In recent years, the demand for heterocyclic compounds like N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has surged due to their potential applications in drug discovery. Researchers are particularly intrigued by its dihydropyrazine core, which is known to exhibit diverse biological activities, including anti-inflammatory and antimicrobial properties. The presence of the sulfanylacetamide group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic applications of dihydropyrazine derivatives?" This compound, with its 3-methoxyphenyl and 4-methylphenyl substituents, could offer answers. Preliminary studies suggest that such derivatives may interact with enzymes or receptors involved in metabolic pathways, opening doors for targeted therapies. Additionally, its CAS No. 941888-08-0 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

From an industrial perspective, N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is also gaining traction in material science. Its sulfur-containing functional group contributes to its stability under various conditions, making it a candidate for advanced polymer formulations. This aligns with the growing trend of sustainable chemistry, where researchers seek eco-friendly alternatives to traditional materials.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of complex molecules. The N-(3-methoxyphenyl) and 4-methylphenyl groups in this compound provide a fascinating case study for SAR analyses. By modifying these substituents, scientists can fine-tune the compound's properties, such as solubility or binding affinity, to meet specific research or industrial needs. This adaptability underscores its value in medicinal chemistry and drug design.

For those searching "synthesis methods for sulfanylacetamide derivatives," this compound offers a robust template. Its synthesis typically involves multi-step reactions, including condensation and nucleophilic substitution, to achieve the desired dihydropyrazine framework. Detailed protocols are often shared in peer-reviewed journals, emphasizing the importance of CAS No. 941888-08-0 in replicating studies accurately.

In conclusion, N-(3-methoxyphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a compelling area of research with broad implications. Whether in pharmaceutical development, material science, or synthetic chemistry, its unique structure and functional groups continue to inspire innovation. As interest in heterocyclic compounds grows, this compound's CAS No. 941888-08-0 will remain a key reference for scientists worldwide.